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Compound of Interest

Compound Name: Tnrnflrfamide

Cat. No.: B1681330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the Tnrnflrfamide precursor protein, its post-

translational processing, and the potential signaling pathways of the resulting neuropeptides.

The content is curated for professionals in research and drug development, with a focus on

data presentation, experimental methodologies, and visual representations of molecular

processes.

Introduction to Tnrnflrfamide and FMRFamide-
Related Peptides
Tnrnflrfamide is a neuropeptide belonging to the FMRFamide-related peptide (FaRP) family,

first identified in the lobster Homarus americanus.[1] These peptides are characterized by a

common C-terminal motif of Arginine-Phenylalanine-amide and are widely distributed

throughout the nervous systems of invertebrates. FaRPs are known to be involved in a diverse

range of physiological processes, including the modulation of muscle contraction, neuronal

activity, and hormonal release.

Tnrnflrfamide Precursor Protein: Structure and
Processing
The biosynthesis of Tnrnflrfamide, like other FaRPs, begins with the translation of a precursor

protein. This precursor protein undergoes a series of post-translational modifications to yield
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multiple bioactive peptides.

Precursor Gene and Protein Structure
While a specific gene for a precursor containing only Tnrnflrfamide has not been isolated,

research on related FaRPs in various invertebrates provides a general model for its structure.

FaRP precursor proteins typically contain a signal peptide at the N-terminus, which directs the

protein to the secretory pathway. This is followed by a variable number of FaRP sequences,

which are flanked by basic amino acid residues (lysine and arginine) that serve as cleavage

sites for processing enzymes.

Post-Translational Processing
The Tnrnflrfamide precursor protein undergoes a series of enzymatic processing steps within

the neuron's secretory pathway to liberate the final, active neuropeptide.
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Caption: Tnrnflrfamide precursor protein processing workflow.

Quantitative Data on FMRFamide-like Peptides
Quantitative analysis of neuropeptides is crucial for understanding their physiological roles.

Radioimmunoassay (RIA) has been a key technique for determining the concentration of

FaRPs in various tissues.
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Tissue Peptide Family
Concentration
(pmol/mg protein)

Organism

Pericardial Organs
FMRFamide-like

Peptides
60 - 100

Homarus

americanus[2]

Ventral Nerve Cord
FMRFamide-like

Peptides
~1

Homarus

americanus[2]

Signaling Pathways of Tnrnflrfamide
The physiological effects of Tnrnflrfamide are mediated through its interaction with specific cell

surface receptors. Research on FaRPs suggests two primary types of receptors: G-protein

coupled receptors (GPCRs) and peptide-gated ion channels.

G-Protein Coupled Receptor (GPCR) Signaling
Many FaRPs have been shown to act through Gq-coupled GPCRs. Upon ligand binding, the

receptor activates the Gq alpha subunit, which in turn stimulates phospholipase C (PLC). PLC

cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and

diacylglycerol (DAG). IP3 binds to receptors on the endoplasmic reticulum, leading to the

release of intracellular calcium stores, while DAG activates protein kinase C (PKC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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